Cas no 136655-51-1 (myo-Inositol,1-[2,3-bis[(1-oxotetradecyl)oxy]propyl hydrogen phosphate])

• Product Name: myo-Inositol,1-[2,3-bis[(1-oxotetradecyl)oxy]propyl hydrogen phosphate]
• CAS No: 136655-51-1
• MF: C₃₇H₇₁O₁₃P
• MW: 754.925614595413
• CID: 141465
• PubChem ID: 131979
• Update Time: 2025-04-19

myo-Inositol,1-[2,3-bis[(1-oxotetradecyl)oxy]propyl hydrogen phosphate] Chemical and Physical Properties

Names and Identifiers

• myo-Inositol,1-[2,3-bis[(1-oxotetradecyl)oxy]propyl hydrogen phosphate]
• [3-[hydroxy-(2,3,4,5,6-pentahydroxycyclohexyl)oxyphosphoryl]oxy-2-tetradecanoyloxypropyl] tetradecanoate
• dimyristoylphosphatidylinositol
• 1-(2,3-Bis((1-oxotetradecyl)oxy)propyl hydrogen phosphate) myo-inositol
• 3-[(hydroxy{[(2S,3R,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyl]oxy}phosphoryl)oxy]propane-1,2-diyl ditetradecanoate
• DMPI
• myo-Inositol, 1-(2,3-bis((1-oxotetradecyl)oxy)propyl hydrogen phosphate)
• [3-[hydroxy-[(2S,3R,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyl]oxyphosphoryl]oxy-2-tetradecanoyloxypropyl] tetradecanoate
• 3-({Hydroxy[(2,3,4,5,6-pentahydroxycyclohexyl)oxy]phosphoryl}oxy)propane-1,2-diyl ditetradecanoate
• 136655-51-1
• DTXSID20929507

• Inchi： 1S/C37H71O13P/c1-3-5-7-9-11-13-15-17-19-21-23-25-30(38)47-27-29(49-31(39)26-24-22-20-18-16-14-12-10-8-6-4-2)28-48-51(45,46)50-37-35(43)33(41)32(40)34(42)36(37)44/h29,32-37,40-44H,3-28H2,1-2H3,(H,45,46)/t29?,32?,33-,34+,35-,36-,37?/m0/s1
• InChI Key： LYBDVVBIMGTZMB-HVIJGSDCSA-N
• SMILES： P(=O)(O)(OCC(COC(CCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCC)=O)OC1[C@H]([C@@H](C([C@@H]([C@@H]1O)O)O)O)O

Computed Properties

• Exact Mass: 754.46322931g/mol
• Monoisotopic Mass: 754.46322931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 51
• Rotatable Bond Count: 34
• Complexity: 922
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 210Ų